Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0016705 4-bromothiophene-3-sulfonyl Chloride 111283-90-0 C4H2BrClO2S2
VC0014669 Sulfo Rhodamine Amidoethyl Mercaptan 1244034-02-3 C29H35N3O6S3
VC0016328 5-Amino-4-bromo-3-methylpyrazole hydrobromide 167683-86-5 C4H7Br2N3
VC0013657 O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate, Hydrochloride 187592-54-7 C8H19ClN2O4S2
VC0013540 D-lyxo-Hexose, 2-deoxy- 1949-89-9 C6H12O5
VC0018396 1-Benzylpiperidine-4-carbaldehyde 22065-85-6 C13H17NO
VC0018388 4-Cyano-2-methylpyridine 2214-53-1 C7H6N2
VC0014236 4-Methylumbelliferyl 2-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside 225217-42-5 C22H28O12
VC0014562 Dehydromonocrotaline 23291-96-5 C16H21NO6
VC0013772 2-Nitrophenyl 2-acetamido-2-deoxy-a-D-galactopyranoside 23646-67-5 C14H18N2O8
VC0016978 (6-{2-[3-(4-Benzyloxy-phenylcarbamoyl)-5-(4-fluoro-phenyl)-2-isopropyl-4-phenyl-d5-pyrrol-1-yl]-ethyl}-2,2-dimethyl-[1,3]-dioxane-4-yl)-acetic Acid, tert-Butyl Ester 265989-37-5 C47H53FN2O6
VC0017306 Tetradecylthioacetic acid 2921-20-2 C16H32O2S
VC0014246 4-Methylumbelliferyl-alpha-D-galactopyranoside 38597-12-5 C16H18O8
VC0013896 Sucrose Hexasulfate, Potassium Salt 386229-70-5 C12H22KO29S6
VC0013863 Citreorosein 481-73-2 C15H10O6
VC0017549 2-Hydroxytetrahydrofuran 5371-52-8 C4H8O2
VC0016781 Gyrophoric acid 548-89-0 C24H20O10
VC0014862 3-Methylcholanthrene 56-49-5 C21H16
VC0014230 ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate 5909-24-0 C8H9ClN2O2S
VC0016772 5-Chloroquinoline 635-27-8 C9H6ClN
VC0018240 4-Fluoro-7-azaindole 640735-23-5 C7H5FN2
VC0016731 2',3',5'-Tri-O-acetyladenosine 7387-57-7 C16H19N5O7
VC0014331 1-Bromo-2-ethynylbenzene 766-46-1 C8H5Br
VC0017490 3-(5-methoxy-1H-indol-3-yl)-3-oxopropanenitrile 821009-89-6 C12H10N2O2
VC0014667 (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether 85002-76-2 C14H19NO3